Cas no 2228034-94-2 (rac-4-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid)

• Product Name: rac-4-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• CAS No: 2228034-94-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5877587
• PubChem ID: 165583332
• Update Time: 2025-10-06

rac-4-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• 2228034-94-2
• rac-4-{2-[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
• EN300-1525868

• Inchi： 1S/C28H34N2O5/c1-2-19(14-15-27(32)33)29-26(31)16-18-8-7-13-25(18)30-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24-25H,2,7-8,13-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18-,19?,25+/m0/s1
• InChI Key： OQLIMCVJQFUFDX-DDPOZMNISA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@H]1CC(NC(CC)CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on rac-4-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid

Research Brief on rac-4-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS: 2228034-94-2)

In recent years, the compound rac-4-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS: 2228034-94-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylacetamido moiety makes it a versatile intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of rac-4-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its purity and structural integrity. Researchers have also investigated its reactivity in peptide coupling reactions, highlighting its utility in solid-phase peptide synthesis (SPPS).

One of the key findings from recent research is the compound's role in the development of peptide-based therapeutics. Its ability to serve as a building block for peptide chains with enhanced stability and bioavailability has been demonstrated in preclinical studies. Additionally, the compound's compatibility with Fmoc-based protection strategies has made it a valuable tool in the synthesis of peptidomimetics and other biologically active molecules.

Further investigations have explored the pharmacological potential of rac-4-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid. In vitro studies have shown promising results in targeting specific protein-protein interactions, which are often implicated in diseases such as cancer and neurodegenerative disorders. The compound's modular design allows for the incorporation of various functional groups, enabling the fine-tuning of its biological activity.

In conclusion, rac-4-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS: 2228034-94-2) represents a promising candidate for further development in medicinal chemistry and drug discovery. Its synthetic versatility, coupled with its potential therapeutic applications, underscores the importance of continued research in this area. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to fully realize its clinical potential.